Cas no 2228202-31-9 (tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-hydroxyphenyl}carbamate
• CAS No: 2228202-31-9
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6276663
• PubChem ID: 165645417
• Update Time: 2025-06-07

tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-hydroxyphenyl}carbamate
• tert-butyl N-{4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-hydroxyphenyl}carbamate
• 2228202-31-9
• EN300-1904042

• Inchi： 1S/C17H26N2O3/c1-15(2,3)22-14(21)19-11-6-7-12(13(20)8-11)17(10-18)9-16(17,4)5/h6-8,20H,9-10,18H2,1-5H3,(H,19,21)
• InChI Key： PSOHKVKGFIUVFT-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CN)CC1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-hydroxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-hydroxyphenyl}carbamate (CAS No. 2228202-31-9)

The compound tert-butyl N-{4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-hydroxyphenyl}carbamate (CAS No. 2228202-31-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a cyclopropyl ring and a hydroxyphenyl moiety, this compound is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a carbamate derivative, which is known for its stability and bioactivity in various therapeutic contexts.

In recent years, the demand for novel small-molecule inhibitors and intermediates has surged, driven by advancements in targeted therapy and precision medicine. The tert-butyl group in this compound enhances its lipophilicity, making it a candidate for improving drug delivery systems. Additionally, the presence of an aminomethyl functionality opens doors for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 2228202-31-9 exemplifies the importance of cyclopropane-containing compounds, which are frequently utilized in the design of bioactive molecules. The 2,2-dimethylcyclopropyl segment contributes to conformational rigidity, a property highly sought after in the development of enzyme inhibitors and receptor modulators. This aligns with current industry focus on fragment-based drug design (FBDD), where small, rigid fragments are used to build potent therapeutics.

The hydroxyphenyl group in this compound also merits discussion, as phenolic derivatives are widely recognized for their antioxidant and anti-inflammatory properties. This has led to increased interest in CAS No. 2228202-31-9 as a potential scaffold for developing neuroprotective agents or cardiovascular drugs. Such applications are particularly relevant given the rising prevalence of neurodegenerative diseases and metabolic disorders globally.

Another area of exploration for tert-butyl N-{4-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-hydroxyphenyl}carbamate is its utility in peptide mimetics. The carbamate linkage mimics peptide bonds, enabling researchers to create pseudopeptides with enhanced metabolic stability. This is crucial in the context of protease-resistant drug candidates, a hot topic in biopharmaceutical innovation.

In summary, CAS No. 2228202-31-9 represents a versatile and pharmacologically relevant compound with multifaceted applications. Its structural complexity and functional groups make it a valuable asset in drug development, chemical biology, and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and therapeutic innovation.